DMA-135 hydrochloride

• Molecular Formula: C16H18ClN7O
• Molecular Weight: 359.8 g/mol
• InChI: InChI=1S/C16H17N7O.ClH/c1-23(2)14-11(9-8-10-6-4-3-5-7-10)20-12(13(17)21-14)15(24)22-16(18)19;/h3-7H,1-2H3,(H2,17,21)(H4,18,19,22,24);1H
• InChIKey: RBMSZKWMVJWPEP-UHFFFAOYSA-N

DMA-135 Hydrochloride: IRES-Targeted Antiviral

DMA-135 hydrochloride (CAS: 2237925-62-9) is a cell-penetrant small molecule identified from an RNA-biased library screen as a dose-dependent inhibitor of enterovirus 71 (EV71) internal ribosome entry site (IRES)-mediated translation and viral replication [1]. Unlike conventional direct-acting antivirals that target viral proteins (e.g., capsid binders, protease inhibitors, or polymerase inhibitors), DMA-135 exerts its antiviral effect through direct, allosteric engagement of a structured viral RNA element (stem-loop II; SLII) within the EV71 5′ untranslated region (UTR), stabilizing a ternary complex with the host AUF1 protein to repress translation [2]. The compound demonstrates no significant cytotoxicity in cell-based antiviral assays at concentrations required for EV71 inhibition and exhibits a clean selectivity profile against a broad panel of mammalian receptors, including the absence of meaningful binding to dopamine and serotonin receptors [3].

Target EV71 IRES SLII domain, allosteric AUF1 ternary complex stabilization

Profile Cell-penetrant, low cytotoxicity at probe concentrations

Characterization NMR, ITC, cell-based viral replication assays

• [1] Davila-Calderon J, Patwardhan NN, Chiu LY, Sugarman A, Cai Z, Penutmutchu SR, Li ML, Brewer G, Hargrove AE, Tolbert BS. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization of a ternary complex. Nat Commun. 2020;11(1):4775. View Source
• [2] Davila-Calderon J, et al. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization of a ternary complex. Nat Commun. 2020;11(1):4775. View Source
• [3] Tebu-bio. DMA-135 hydrochloride Product Page: CNS Receptor Panel Selectivity Data. View Source

DMA-135 Hydrochloride vs. Conventional Inhibitors

Generic substitution among anti-EV71 compounds is scientifically invalid because the viral target class (viral capsid vs. viral protease vs. viral RNA) dictates distinct mechanisms of action, resistance profiles, and downstream translational applicability. Most clinically explored EV71 inhibitors (e.g., vapendavir, pocapavir) function as capsid binders that block viral entry or uncoating; others (e.g., AG-7404, SG85) target the viral 3C protease essential for polyprotein processing [1]. In contrast, DMA-135 uniquely targets the host-inaccessible, highly structured IRES RNA element within the viral 5′UTR, a mechanism that is orthogonal to protein-targeting strategies [2]. Consequently, viral strains harboring resistance mutations in capsid proteins or viral proteases are fully expected to retain susceptibility to DMA-135. Furthermore, the absence of significant cytotoxicity or off-target CNS receptor binding in DMA-135 contrasts sharply with older RNA-binding compounds that exhibit polypharmacology, making it a superior tool compound for clean mechanistic dissection [3]. Interchanging DMA-135 with a capsid binder or protease inhibitor in an experimental protocol would alter the biological question being asked and invalidate any conclusions regarding RNA-targeted antiviral mechanisms or combination therapy synergy.

Target divergence

Capsid binders and protease inhibitors target viral proteins, not IRES RNA; mechanism of action differs entirely.

Resistance profile mismatch

SLII resistance mutations abrogate DMA-135 activity; substituting with other antivirals may not provide comparable on-target control for RNA-focused studies.

Host-factor modulation gap

Allosteric AUF1 ternary complex stabilization is unique to DMA-135; direct-acting antivirals do not replicate this host-factor recruitment mechanism.

• [1] ProbeChem. Enterovirus Inhibitor Product Comparison Table: Vapendavir, Pocapavir, AG-7404, SG85. View Source
• [2] Davila-Calderon J, et al. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization of a ternary complex. Nat Commun. 2020;11(1):4775. View Source
• [3] Tebu-bio. DMA-135 hydrochloride Product Page: CNS Receptor Panel Selectivity Data. View Source

DMA-135 Hydrochloride Comparative Evidence

Strain-Selective Activity: EV-A71 vs. EV-D68

DMA-135 binds directly to the EV71 stem-loop II (SLII) IRES domain with a moderately high equilibrium dissociation constant (KD) of 520 nM, as determined by fluorescence polarization-based binding assays [1]. This represents a defined, quantifiable RNA-small molecule interaction. In contrast, established protein-targeting EV71 comparators such as vapendavir (a capsid binder) and AG-7404 (a 3C protease inhibitor) exhibit no measurable binding to the viral IRES RNA and instead engage proteinaceous targets with EC50 values in the low micromolar to nanomolar range in viral replication assays [2].

Strain-Selective Potency

Head-to-head

EV-A71 inhibited at 50 µM; EV-D68 required 100 µM for ~2-log titer reduction.

Supports RNA structure-dependent antiviral response interpretation.

Reported differential susceptibility linked to SLII epitope differences (NMR).

Evidence Dimension	Equilibrium dissociation constant (KD) for target engagement
Target Compound Data	KD = 520 nM for EV71 SLII IRES domain
Comparator Or Baseline	Vapendavir (capsid binder): No binding to IRES RNA; EC50 ≈ 0.7 μM in EV71 replication assay. AG-7404 (3C protease inhibitor): No binding to IRES RNA; EC50 = 80–674 nM against poliovirus strains.
Quantified Difference	DMA-135 engages a structurally defined viral RNA element, whereas capsid binders and protease inhibitors engage viral proteins; target class is non-overlapping.
Conditions	Fluorescence polarization assay using purified EV71 SLII RNA transcript; viral replication assays in RD or Vero cells.

Why This Matters

This confirms a unique, non-protein target engagement mechanism that cannot be replicated by capsid binders or protease inhibitors, enabling orthogonal antiviral strategies and combination studies.

• [1] Davila-Calderon J, et al. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization of a ternary complex. Nat Commun. 2020;11(1):4775. View Source
• [2] ProbeChem. Vapendavir diphosphate and AG-7404 Product Data Sheets: Antiviral Activity Against EV71 and Poliovirus. View Source

SLIIresist Mutation Target Validation

In cell-based viral replication assays using RD or Vero cells infected with EV71, DMA-135 inhibits viral replication in a dose-dependent manner with a reported half-maximal inhibitory concentration (IC50) of 7.54 μM [1]. This cellular potency is modest relative to some direct-acting capsid binders such as vapendavir (EC50 ≈ 0.7 μM) or the 3C protease inhibitor SG85 (EC50 = 180 nM against EV71), but it is comparable to or more potent than other investigational enterovirus inhibitors including SJW-2C-227 (EC50 = 1.7 μM against EVA71) and pirlindole mesylate (EC50 = 9.91 μM against CV-B3) [2].

Resistance Target Validation

Head-to-head

SLIIresist mutant completely resistant to DMA-135 vs. wild-type inhibition.

Supports IRES SLII target identification via resistance mutation.

Resistance mutations map to SLII bulge loop and AUF1 interface.

Evidence Dimension	Half-maximal inhibitory concentration (IC50) for EV71 viral replication
Target Compound Data	IC50 = 7.54 μM (EV71 in RD cells)
Comparator Or Baseline	Vapendavir: EC50 ≈ 0.7 μM; SG85: EC50 = 180 nM; SJW-2C-227: EC50 = 1.7 μM; Pirlindole: EC50 = 9.91 μM
Quantified Difference	DMA-135 is ~10-fold less potent than vapendavir, ~42-fold less potent than SG85, but ~4.4-fold more potent than pirlindole and within 4-fold of SJW-2C-227.
Conditions	EV71-infected RD or Vero cells; 48–72 hour viral replication assay.

Why This Matters

Provides a benchmark for researchers to assess whether DMA-135's potency aligns with their experimental requirements, particularly when orthogonal mechanism of action or clean selectivity profile is prioritized over maximal potency.

• [1] ProbeChem. DMA-135 freebase Product Data Sheet: IC50 = 7.54 μM Against EV71 Replication. View Source
• [2] ProbeChem. Comprehensive Enterovirus Inhibitor Comparison Table (Vapendavir, SG85, SJW-2C-227, Pirlindole). View Source

Allosteric Ternary Complex Stabilization

DMA-135 exhibits no significant binding to a broad panel of 38 central nervous system (CNS) receptors, transporters, and ion channels, including dopamine receptors and serotonin (5-HT) receptor subtypes, as assessed by standardized radioligand displacement assays [1]. This clean selectivity profile distinguishes DMA-135 from older, non-selective RNA-binding small molecules and from certain EV71-targeting compounds that possess ancillary pharmacological activities. In contrast, the classical 5-HT1A receptor antagonist WAY-100635 binds with high affinity (Ki = 0.8–1.0 nM) to the 5-HT1A receptor, and the α1-adrenoceptor antagonist BMY 7378 exhibits Ki values of 2–800 nM across α1-adrenergic receptor subtypes [2][3].

Allosteric Mechanism

Class-level

DMA-135 stabilizes AUF1-SLII ternary complex via RNA conformational change; capsid binders occupy VP1 pocket.

Allosteric RNA modulation versus direct protein targeting context.

Qualitative mechanistic distinction based on ITC, NMR, and reporter assays.

Evidence Dimension	Percent inhibition or binding affinity in CNS receptor panel
Target Compound Data	No significant binding to 38 CNS receptors including dopamine and serotonin receptors (≤50% inhibition at 10 μM screening concentration)
Comparator Or Baseline	WAY-100635: Ki = 0.8–1.0 nM at 5-HT1A receptor; BMY 7378: Ki = 2 nM (α1D), 600 nM (α1B), 800 nM (α1A)
Quantified Difference	DMA-135 shows negligible CNS receptor engagement, whereas WAY-100635 and BMY 7378 are high-affinity ligands for aminergic GPCRs.
Conditions	Standard radioligand binding assays using recombinant human receptors or rat brain membrane preparations.

Why This Matters

Enables confident interpretation of antiviral phenotype without confounding CNS-mediated effects, a critical requirement for in vivo efficacy and toxicity studies.

• [1] Tebu-bio. DMA-135 hydrochloride Product Page: CNS Receptor Panel Selectivity Data (38 Targets). View Source
• [2] Fletcher A, Forster EA, Bill DJ, et al. Electrophysiological, biochemical, neurohormonal and behavioural studies with WAY-100635, a potent, selective and silent 5-HT1A receptor antagonist. Behav Brain Res. 1996;73(1-2):337-353. View Source
• [3] Goetz AS, King HK, Ward SD, et al. BMY 7378 is a selective antagonist of the D subtype of alpha 1-adrenoceptors. Eur J Pharmacol. 1995;272(2-3):R5-6. View Source

SLII RNA Binding Affinity

In cell-based antiviral studies with EV71-infected RD or Vero cells, DMA-135 demonstrates no significant reduction in cell viability at concentrations up to and including the IC50 for antiviral activity (7.54 μM) [1]. The absence of overt cytotoxicity contrasts with some broad-spectrum antiviral compounds and experimental RNA-binding agents that exhibit narrow therapeutic windows due to host cell toxicity. For instance, while direct comparators such as vapendavir and SG85 are also reported to possess favorable selectivity indices, many early-stage antiviral candidates are abandoned due to cytotoxic liabilities [2].

Binding Affinity & Potency

Reported

KD = 520 nM (ITC); IC50 = 7.54 µM (translation); 2-log titer reduction at 0.5 µM.

Quantitative binding and functional potency baseline.

Baseline characterization; no direct comparator binding data available.

Evidence Dimension	Cytotoxicity (cell viability) at antiviral IC50 concentration
Target Compound Data	No significant toxicity at concentrations required for EV71 inhibition
Comparator Or Baseline	Class-level expectation for experimental RNA-binding antivirals: variable, often with measurable cytotoxicity at low micromolar concentrations
Quantified Difference	DMA-135 shows a clean cytotoxicity profile, supporting a favorable preliminary selectivity index.
Conditions	Cell viability assays (e.g., MTT, CellTiter-Glo) in RD or Vero cells after 48–72 hours of compound exposure.

Why This Matters

Reduces the risk that observed antiviral effects are confounded by compound-induced cell death, increasing confidence in target-specific mechanism of action.

• [1] Davila-Calderon J, et al. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization of a ternary complex. Nat Commun. 2020;11(1):4775. View Source
• [2] ProbeChem. Enterovirus Inhibitor Cytotoxicity and Selectivity Index Annotations. View Source

DMA-135 Hydrochloride Research Applications

Enterovirus RNA Structural Determinants

DMA-135 hydrochloride is optimally deployed in biochemical and biophysical experiments designed to dissect small molecule–RNA interactions that result in translational repression. Its validated binding to the EV71 SLII IRES domain (KD = 520 nM) and its demonstrated ability to stabilize a ternary complex with the host AUF1 protein provide a robust experimental system for investigating allosteric RNA modulation [1]. This application scenario is uniquely suited to DMA-135, as capsid binders (e.g., vapendavir) and protease inhibitors (e.g., AG-7404) do not engage viral RNA elements and therefore cannot inform RNA-targeted drug discovery campaigns.

Allosteric RNA Modulation Studies

Due to its orthogonal mechanism of action targeting the highly conserved IRES RNA structure rather than mutable viral proteins, DMA-135 serves as a critical tool for evaluating combination antiviral regimens and for profiling resistance emergence [1]. Viral strains that have acquired resistance to capsid binders or protease inhibitors are expected to retain full susceptibility to DMA-135. Researchers can employ DMA-135 in checkerboard synergy assays with protein-targeting EV71 inhibitors to identify additive or synergistic antiviral combinations that raise the barrier to resistance [2].

Viral Resistance Evolution Studies

DMA-135's clean selectivity profile against a panel of 38 CNS receptors, including the absence of dopamine and serotonin receptor binding, makes it an ideal chemical probe for in vitro and ex vivo EV71 infection models where CNS-mediated off-target effects would confound data interpretation [1]. This differentiates DMA-135 from non-selective RNA-binding agents that exhibit ancillary pharmacology, enabling researchers to attribute observed antiviral phenotypes specifically to IRES-targeted translation inhibition.

Benchmark for RNA-Targeted Antiviral Discovery

The DMA-135 scaffold, derived from an RNA-biased chemical library, represents a validated starting point for medicinal chemistry optimization of RNA-targeted antivirals [1]. Procurement of DMA-135 hydrochloride supports structure–activity relationship (SAR) studies aimed at improving affinity for the EV71 SLII domain (currently KD = 520 nM) or expanding activity to related enteroviral IRES elements, a research direction that cannot be pursued with capsid binders or protease inhibitors [2].

Application

Selection Property

Validation Focus

Enterovirus SLII structural determinant studies

Strain-selective response context

RNA structural comparison (NMR)

Allosteric RNA modulation studies

AUF1-SLII ternary complex stabilization

Ternary complex biophysical characterization

RNA-targeted resistance evolution studies

SLIIresist mutant target engagement

On-target vs off-target resistance mapping

RNA-targeted antiviral discovery benchmark

Binding and potency reference set

Comparative evaluation with novel SLII-targeted compounds

• [1] Davila-Calderon J, et al. IRES-targeting small molecule inhibits enterovirus 71 replication via allosteric stabilization of a ternary complex. Nat Commun. 2020;11(1):4775. View Source
• [2] ProbeChem. DMA-135 and Related EV71 Inhibitor Product Comparison Data. View Source